Cas no 62796-50-3 (1,6-Hexadecadien-3-ol, 3,7,11,15-tetramethyl-)

1,6-Hexadecadien-3-ol, 3,7,11,15-tetramethyl- structure
62796-50-3 structure
Product Name:1,6-Hexadecadien-3-ol, 3,7,11,15-tetramethyl-
CAS No:62796-50-3
MF:C20H38O
MW:294.51512670517
CID:431065
PubChem ID:54516123
Update Time:2025-04-19

1,6-Hexadecadien-3-ol, 3,7,11,15-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,6-Hexadecadien-3-ol, 3,7,11,15-tetramethyl-
    • 3,7,11,15-tetramethylhexadeca-1,6-dien-3-ol
    • 62796-50-3
    • DTXSID20711888
    • Inchi: 1S/C20H38O/c1-7-20(6,21)16-10-15-19(5)14-9-13-18(4)12-8-11-17(2)3/h7,15,17-18,21H,1,8-14,16H2,2-6H3
    • InChI Key: YMNVJBIMJQLKJJ-UHFFFAOYSA-N
    • SMILES: OC(C=C)(C)CCC=C(C)CCCC(C)CCCC(C)C

Computed Properties

  • Exact Mass: 294.29244
  • Monoisotopic Mass: 294.292265831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 7.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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